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Core Thermodynamic Properties of Hexahydroindan
Isomers

The foundational quantitative data for cis- and trans-hexahydroindan was determined calorimetrically in a
1972 study [1] [2]. The tables below summarize the key thermodynamic properties and experimental

conditions.

Table 1: Phase Transition Properties [1] [2]

Property cis-Hexahydroindan trans-Hexahydroindan
Triple-Point Temperature Reported Reported

Enthalpy of Fusion (AHy,s) Determined Determined

Entropy of Fusion (ASs,s) Determined Determined
Solid-Solid Transition Enthalpy & Entropy Determined Determined
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Table 2: Thermodynamic Functions [1] [2] The following functions were derived for solid, liquid, and

vapor phases at selected temperatures:

o [Ge(T) - H(O)]/ T
o [Hs(T) - HO(0)] /T
e [Hs(T) - Hs(0)]

e Sa(T)

Table 3: Vapor Pressure and Equilibrium Data [1] [2]

Parameter Value / Outcome

Vapor Pressure Range 0.3 to 2025 Torr

Heat Capacity Range (Condensed Phases) 12 °K to 390 °K

Isomerization Equilibrium trans-hexahydroindan = cis-hexahydroindan
Equilibrium Mole Fractions Calculated for liquid and vapor phases

Detailed Experimental Methodology

The thermodynamic data was obtained through a rigorous calorimetric protocol [1] [2]:

e Calorimetric Measurements: The study used calorimetrically determined values of enthalpy and

entropy for the pure cis and trans isomers. Key measurements included:

o Heat Capacity (Cp): Measured for the condensed phases (solid and liquid) across a broad
temperature range of 12 to 390 Kelvin [1] [2].

o Phase Transitions: Enthalpies and entropies associated with fusion and solid-solid
transitions were determined [1] [2].

o Vapor Pressure: Data was collected over a pressure range of 0.3 to 2025 Torr, allowing for
the derivation of thermodynamic functions for the vapor phase [1] [2].

e Isomerization Equilibrium Analysis: The calorimetric data was used to calculate the isomerization

equilibrium mole fractions for the reaction trans-hexahydroindan -> cis-
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hexahydroindan in both liquid and vapor phases. These calculated values were compared with

mole fractions observed in independent catalyzed reaction equilibrium studies for validation [1] [2].

Visualizing the Isomerization Equilibrium

The core relationship and data flow between the cis and trans isomers can be visualized with the following

diagram, generated using Graphviz.

cis-Hexahydroindan

sengatination

Click to download full resolution via product page

The diagram above illustrates the reversible isomerization equilibrium between the two forms of
hexahydroindan. The calorimetric data allows for the calculation of equilibrium constants for this reaction

in different phases [1] [2].

Summary

This guide details the thermodynamic properties of cis- and trans-hexahydroindan, which are foundational
for understanding the behavior of these isomers. The data is derived from a seminal 1972 experimental study

that provided comprehensive measurements, including heat capacities, phase transitions, and vapor pressures

[1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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